Cas no 2309469-35-8 (2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid)

• Product Name: 2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid
• CAS No: 2309469-35-8
• MF: C₂₀H₂₈BrNO₅
• MW: 442.344025611877
• CID: 6291007
• PubChem ID: 165739222
• Update Time: 2025-06-26

2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid
• 2309469-35-8
• EN300-7429708
• 2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid

• Inchi： 1S/C20H28BrNO5/c1-19(2,3)27-18(25)22-12-4-10-20(11-5-13-22,26-14-17(23)24)15-6-8-16(21)9-7-15/h6-9H,4-5,10-14H2,1-3H3,(H,23,24)
• InChI Key： OSRLSUYXGKGTJV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCCN(C(=O)OC(C)(C)C)CCC1)OCC(=O)O

Computed Properties

• Exact Mass: 441.11509g/mol
• Monoisotopic Mass: 441.11509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid

Introduction to 2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic Acid (CAS No: 2309469-35-8)

2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid, with the CAS number 2309469-35-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development. The intricate structure of this molecule, characterized by its azocan core and various functional groups, contributes to its unique chemical properties and reactivity.

The molecular structure of 2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid features a 5-(4-Bromophenyl) substituent, which is known to enhance the lipophilicity and binding affinity of the molecule. This feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. The presence of a tert-butoxy carbonyl group further modulates the reactivity and stability of the compound, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in azocan-based compounds due to their potential applications in medicinal chemistry. The azocan scaffold, with its conjugated system and nitrogen atoms, offers a versatile platform for designing molecules with specific biological activities. For instance, studies have shown that azocan derivatives can interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The compound in question, 2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid, represents a significant advancement in this area.

The synthesis of 2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 4-Bromophenyl group at the 5-position of the azocan core is a critical step, as it influences the overall bioactivity of the molecule. Additionally, the protection and deprotection of the tert-butoxy carbonyl group are essential for controlling reactivity during synthesis. Advanced techniques such as chromatography and spectroscopy are employed to monitor these reactions and ensure the desired product formation.

The pharmacological potential of 2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid has been explored in several preclinical studies. These studies have highlighted its ability to interact with specific biological pathways, suggesting its utility in treating various diseases. For example, preliminary research indicates that this compound may have anti-inflammatory properties by modulating cytokine production and immune cell function. Furthermore, its structural features make it a promising candidate for developing novel therapeutics targeting neurological disorders.

The role of computational chemistry in studying 2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. This information is crucial for designing derivatives with enhanced potency and selectivity. Additionally, computational methods help in understanding the mechanism of action of the compound, providing insights into its therapeutic potential. These advancements are paving the way for more efficient drug discovery processes.

In conclusion, 2-{[5-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid (CAS No: 2309469-35-8) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for developing new drugs targeting various diseases. As research in this area continues to evolve, it is expected that compounds like this will play an increasingly important role in advancing medical treatments.